N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide

• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide
• InChI: InChI=1S/C16H13FN4O2S/c17-12-1-3-13(4-2-12)19-14(22)7-10-24-16-21-20-15(23-16)11-5-8-18-9-6-11/h1-6,8-9H,7,10H2,(H,19,22)
• InChI Key: AWFAHQNYGBLQIG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)CCSC2=NN=C(O2)C3=CC=NC=C3)F

Description

N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown potential in various applications, including drug discovery and development. In

Scientific Research Applications

Antimicrobial and Antifungal Properties

• N-(4-fluorophenyl)-3-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]propanamide and its derivatives demonstrate potent antimicrobial and antifungal properties. For instance, certain compounds within this class have shown significant antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA) (Desai et al., 2016). Another study highlighted effective antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).

Anticancer Properties

• Some derivatives have exhibited potential as anticancer agents. A study demonstrated the synthesis of compounds within this chemical class, showcasing cytotoxic activities against various cancer cell lines, such as A549 cells (Kaya et al., 2016). Another research found that specific compounds displayed moderate cytotoxicity against breast cancer cell lines (Redda & Gangapuram, 2007).

Herbicidal Activity

• This compound and its variants have also been investigated for herbicidal activity. A study synthesized novel derivatives and tested their effectiveness against various weeds, finding some compounds to show significant herbicidal effects (Tajik & Dadras, 2011).

Fluorescence and Sensing Applications

• Derivatives of this compound have been used in fluorescence studies, such as the detection of aniline, a significant application in chemical sensing (Naik et al., 2018).

Antimicrobial Evaluation and Hemolytic Activity

• Further research into 2,5-disubstituted 1,3,4-oxadiazole compounds, a class to which this compound belongs, has shown promising results in antimicrobial and hemolytic activities, making them candidates for further biological screening (Gul et al., 2017).